Cas no 1369154-49-3 (5-Aminobenzo[d]oxazole-2-acetic acid)

• Product Name: 5-Aminobenzo[d]oxazole-2-acetic acid
• CAS No: 1369154-49-3
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4819607
• Update Time: 2025-06-13

5-Aminobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminobenzo[d]oxazole-2-acetic acid
• 2-(5-amino-1,3-benzoxazol-2-yl)acetic acid

• Inchi： 1S/C9H8N2O3/c10-5-1-2-7-6(3-5)11-8(14-7)4-9(12)13/h1-3H,4,10H2,(H,12,13)
• InChI Key： XOPGBFKWSUZTLL-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=NC2C=C(C=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 89.4

Additional information on 5-Aminobenzo[d]oxazole-2-acetic acid

Research Briefing on 5-Aminobenzo[d]oxazole-2-acetic acid (CAS: 1369154-49-3): Recent Advances and Applications

5-Aminobenzo[d]oxazole-2-acetic acid (CAS: 1369154-49-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and preclinical applications.

One of the most notable advancements in the study of 5-Aminobenzo[d]oxazole-2-acetic acid is its application in the design of small-molecule inhibitors targeting specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in derivatives with improved selectivity and potency.

In addition to its anti-inflammatory potential, 5-Aminobenzo[d]oxazole-2-acetic acid has shown promise in oncology research. A recent preclinical study highlighted its role in modulating the activity of protein kinases involved in tumor proliferation. The compound's ability to interfere with key signaling pathways, such as the PI3K/AKT/mTOR axis, suggests its potential as a chemotherapeutic adjuvant. These findings were further supported by in vitro and in vivo experiments, which revealed significant reductions in tumor growth rates when the compound was administered in combination with standard therapies.

The synthetic routes to 5-Aminobenzo[d]oxazole-2-acetic acid have also been refined in recent years. A 2022 publication in Organic Letters described a novel, high-yield method for its preparation using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications. Researchers emphasized the importance of optimizing reaction conditions to minimize byproducts and maximize efficiency.

Despite these promising developments, challenges remain in the clinical translation of 5-Aminobenzo[d]oxazole-2-acetic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further pharmacokinetic and pharmacodynamic studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, 5-Aminobenzo[d]oxazole-2-acetic acid (CAS: 1369154-49-3) represents a versatile and promising scaffold in medicinal chemistry. Its applications in inflammation and cancer research, coupled with advances in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued investigation into its mechanistic insights and therapeutic optimization will be essential to fully realize its clinical potential.